Cas no 50841-34-4 (Butanamide, 4-(acetylamino)-N-(4-iodophenyl)-)
50841-34-4 structure
Product Name:Butanamide, 4-(acetylamino)-N-(4-iodophenyl)-
CAS No:50841-34-4
MF:C12H15IN2O2
MW:346.164175271988
CID:363942
PubChem ID:39754777
Update Time:2025-04-19
Butanamide, 4-(acetylamino)-N-(4-iodophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Butanamide, 4-(acetylamino)-N-(4-iodophenyl)-
- 4-acetamido-N-(4-iodophenyl)butanamide
- DTXSID90653802
- 50841-34-4
-
- Inchi: 1S/C12H15IN2O2/c1-9(16)14-8-2-3-12(17)15-11-6-4-10(13)5-7-11/h4-7H,2-3,8H2,1H3,(H,14,16)(H,15,17)
- InChI Key: LWNOERVCHYHGPL-UHFFFAOYSA-N
- SMILES: IC1C=CC(=CC=1)NC(CCCNC(C)=O)=O
Computed Properties
- Exact Mass: 346.01745
- Monoisotopic Mass: 346.01783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 58.2
Butanamide, 4-(acetylamino)-N-(4-iodophenyl)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
50841-34-4 (Butanamide, 4-(acetylamino)-N-(4-iodophenyl)-) Related Products
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